Cas no 133044-43-6 (6-(4-Hydroxybutanoyl)-1,3-benzothiazol-2(3H)-one)

• Product Name: 6-(4-Hydroxybutanoyl)-1,3-benzothiazol-2(3H)-one
• CAS No: 133044-43-6
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 2770622
• PubChem ID: 14880481
• Update Time: 2025-04-21

6-(4-Hydroxybutanoyl)-1,3-benzothiazol-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-Hydroxybutanoyl)-1,3-benzothiazol-2(3H)-one
• DTXSID70564967
• SCHEMBL9483701
• 133044-43-6

• Inchi： 1S/C11H11NO3S/c13-5-1-2-9(14)7-3-4-8-10(6-7)16-11(15)12-8/h3-4,6,13H,1-2,5H2,(H,12,15)
• InChI Key： XFRDNXMXVUVJCT-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC(=CC1=2)C(CCCO)=O)=O

Computed Properties

• Exact Mass: 237.04596439Da
• Monoisotopic Mass: 237.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.7Ų